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Compound of Interest

Compound Name: 4-tert-Butylphenyl glycidyl ether

Cat. No.: B1265396 Get Quote

A Technical Overview of 4-tert-Butylphenyl
Glycidyl Ether
This document provides a concise summary of the fundamental molecular properties of 4-tert-
Butylphenyl glycidyl ether, a compound of interest in various research and industrial

applications. The information is intended for researchers, scientists, and professionals in drug

development and materials science.

Core Molecular Data
The essential molecular identifiers for 4-tert-Butylphenyl glycidyl ether are summarized

below. This data is critical for stoichiometric calculations, analytical characterization, and

regulatory documentation.

Parameter Value

Molecular Formula C₁₃H₁₈O₂[1][2][3][4][5]

Molecular Weight 206.28 g/mol [1][2][3]

CAS Number 3101-60-8[1][6]
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While this guide does not detail specific experimental uses, the fundamental data provided is

typically generated through standard analytical techniques.

Mass Spectrometry: Used to determine the molecular weight by measuring the mass-to-

charge ratio of ionized molecules.

Elemental Analysis: A method to determine the empirical formula by measuring the

percentage composition of elements (carbon, hydrogen, oxygen).

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the

molecular structure, confirming the arrangement of atoms and functional groups.

Logical Structure of 4-tert-Butylphenyl Glycidyl
Ether
The molecule can be deconstructed into its primary chemical moieties. The following diagram

illustrates the logical relationship between the constituent functional groups that form the

compound.
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Diagram of the molecule's functional components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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